5-(4-Aminophenyl)-1,3,4-oxadiazol-2-ol

• IUPAC Name: 5-(4-aminophenyl)-3H-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C8H7N3O2/c9-6-3-1-5(2-4-6)7-10-11-8(12)13-7/h1-4H,9H2,(H,11,12)
• InChI Key: XYEUOVMKEQAHOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NNC(=O)O2)N
• Molecular Formula: C8H7N3O2
• DSSTOX Substance ID: DTXSID20299454
• Molecular Weight: 177.16 g/mol
• CAS RN: 113118-47-1

Description

The compound “5-(4-Aminophenyl)-1,3,4-oxadiazol-2-ol” belongs to the class of organic compounds known as oxadiazoles. These are aromatic compounds containing an oxadiazole ring, which is a five-membered aromatic heterocycle with two nitrogen atoms, one oxygen atom, and two carbon atoms.

Molecular Structure Analysis

The molecular structure of similar compounds can be studied using techniques like Density Functional Theory. The calculated wavenumbers can be well supported by the experimental analysis of the vibrational modes.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve complexation conditions. For instance, Cu-porphyrin complexation conditions were tested using nat Cu and UV–Vis analysis confirmed metallation.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be analyzed using various techniques. For instance, covalent organic frameworks (COFs) have designable and controllable structures, high stability, and lower density.

Scientific Research Applications

Interaction with Aromatic Amino Acids

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Chirality in Supramolecular Chemistry

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Interaction with Metal Complexes

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Use in Chromatography or Mass Spectrometry

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Reductive Deamination

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Safety and Hazards

The safety and hazards of similar compounds like 4-Aminophenol include acute oral toxicity, acute inhalation toxicity, and germ cell mutagenicity. It’s considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

The future directions in the field of similar compounds often involve the development of new synthetic strategies. For instance, the synthesis of high-quality covalent organic frameworks (COFs) at room temperature is a promising future direction.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various proteins and enzymes

Mode of Action

Compounds with similar structures have been found to exhibit antimicrobial activity . They may work by perturbing the bacterial cell membrane and interacting with intracellular targets

Biochemical Pathways

Similar compounds have been found to be substrates for enzymes like alkaline phosphatase . This suggests that the compound could potentially affect pathways involving these enzymes. More research is needed to identify the exact biochemical pathways affected by this compound.

Pharmacokinetics

A theoretical characterization of pharmacokinetics and pharmacodynamics against protein targets has been suggested for similar compounds

Result of Action

Similar compounds have shown antimicrobial activity, suggesting that they may have a bactericidal or bacteriostatic effect

Action Environment

Similar compounds have been used in various environments, including in the treatment of infectious diseases The compound’s action may be influenced by factors such as pH, temperature, and the presence of other substances

Synthesis routes and methods

Procedure details

5-(4-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one, (0.65 g) in ethanol (100 ml) was hydrogenated at 276 kPa (40 p.s.i.) in the presence of palladium on carbon at room temperature for one hour. The reaction mixture was filtered, the filtrate was evaporated to dryness and the resultant yellow solid was recrystallised from ethanol to afford (5-(4-aminophenyl)-1,3,4-oxadiazol-2(3H)-one, 0.46 g, m.p. 172°-173° C.